Cas no 1151944-57-8 (2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid)

• Product Name: 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• CAS No: 1151944-57-8
• MF: C₁₂H₉NO₃S₂
• MW: 279.334760427475
• MDL: MFCD00586668
• CID: 3095329
• PubChem ID: 1201131
• Update Time: 2025-06-28

2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (5-Benzylidene-4-oxo-2-thioxo-thiazolidin-3-yl)-acetic acid
• 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• BS-41006
• {4-Oxo-5-[1-phenyl-meth-(Z)-ylidene]-2-thioxo-thiazolidin-3-yl}-acetic acid
• CHEMBL66070
• (Z)-2-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)aceticacid
• BDBM50092287
• AKOS000121730
• HMS1416C13
• AB00077845-01
• 82159-06-6
• SCHEMBL19736246
• Z2940523221
• 2-(5-Benzylidene-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
• 3-Thiazolidineaceticacid, 4-oxo-5-(phenylmethylene)-2-thioxo-
• [(5Z)-5-benzylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• STK392676
• 2-[4-OXO-5-(PHENYLMETHYLENE)-2-THIOXO-1,3-THIAZOLAN-3-YL]ACETIC ACID
• EN300-00741
• (Z)-2-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)acetic acid
• 2-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• F0385-0051
• MFCD00586668
• NSC808496
• G87565
• NSC-808496
• 1151944-57-8

• MDL： MFCD00586668
• Inchi： 1S/C12H9NO3S2/c14-10(15)7-13-11(16)9(18-12(13)17)6-8-4-2-1-3-5-8/h1-6H,7H2,(H,14,15)/b9-6-
• InChI Key： CMANXDDFFAZWJR-TWGQIWQCSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C/C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 279.00238550Da
• Monoisotopic Mass: 279.00238550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid

Professional Introduction to 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic Acid (CAS No. 1151944-57-8)

2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid, with the CAS number 1151944-57-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a phenylmethylidene group and a sulfanylidene moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis of 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in medicinal chemistry. The process typically begins with the condensation of appropriate precursors to form the thiazolidinone core, followed by functionalization with the phenylmethylidene group. The introduction of the sulfanylidene moiety further refines the molecular structure, enhancing its potential biological activity.

In recent years, there has been growing interest in thiazolidinone derivatives due to their demonstrated efficacy in various pharmacological contexts. Research has shown that compounds containing this scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The specific arrangement of functional groups in 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid is thought to contribute to its unique pharmacological profile.

The role of the phenylmethylidene group in this compound is particularly noteworthy. This moiety is known to interact with biological targets in ways that can modulate cellular processes. Studies have suggested that the phenyl ring can engage in hydrophobic interactions with proteins, while the methylidene group can participate in hydrogen bonding or other forms of non-covalent binding. These interactions are critical for the compound's ability to exert its biological effects.

The sulfanylidene moiety further enhances the complexity and functionality of 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid. This group is known for its ability to form stable bonds with various biological molecules, making it a valuable component in drug design. The sulfanylidene sulfur atom can participate in coordination interactions with metal ions or other sulfur-containing compounds, which may be relevant for its biological activity.

The pharmacological potential of 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid has been explored in several preclinical studies. These investigations have focused on its effects on inflammatory pathways, particularly those involving cytokine production and immune cell function. Preliminary results indicate that this compound may have significant anti-inflammatory properties, making it a promising candidate for therapeutic development.

The structural features of this molecule also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3--yl]acetic acid interacts with biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide further optimization efforts.

In conclusion, 2-[(5Z)-4-oxo-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-3--yl]acetic acid (CAS No. 1151944











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) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated pharmacological properties make it a valuable asset in the search for new therapeutic agents.